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Compound of Interest

1,3-dimethyl-5-phenoxy-1H-
Compound Name:
pyrazole-4-carbaldehyde

Cat. No.: B020789

An In-Depth Technical Guide to 1,3-dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde:
Structure, Synthesis, and Applications

Foreword

The pyrazole nucleus is a cornerstone of modern medicinal chemistry, recognized as a
"biologically privileged" scaffold due to its presence in numerous FDA-approved drugs and
biologically active compounds.[1][2] Molecules built around this five-membered N-
heteroaromatic ring exhibit a vast spectrum of therapeutic properties, including anti-
inflammatory, anticancer, and antimicrobial activities.[2][3] This guide provides a detailed
examination of a specific, highly functionalized derivative: 1,3-dimethyl-5-phenoxy-1H-
pyrazole-4-carbaldehyde. As a senior application scientist, my objective is to dissect this
molecule's core characteristics, from its fundamental structure and synthesis to its significance
as a key intermediate in the production of valuable agrochemicals. This document is intended
for researchers, chemists, and drug development professionals seeking a comprehensive
understanding of this versatile chemical entity.

Molecular Architecture and Physicochemical Profile

1,3-Dimethyl-5-phenoxy-1H-pyrazole-4-carbaldehyde (CAS No: 109925-10-2) is a
polysubstituted pyrazole derivative.[4] Its structure is characterized by a central pyrazole ring
functionalized with two methyl groups at the N1 and C3 positions, a phenoxy ether linkage at
C5, and a reactive carbaldehyde (formyl) group at the C4 position.[4]
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The spatial arrangement of these substituents is critical to its reactivity. X-ray crystallography
studies on analogous compounds, such as 1,3-Dimethyl-5-(3-methylphenoxy)-1H-pyrazole-4-
carbaldehyde, reveal a significant dihedral angle between the plane of the pyrazole ring and
the attached phenyl ring, typically ranging from 82° to 87°.[5][6] This near-perpendicular
orientation minimizes steric hindrance and influences the molecule's intermolecular interactions
in a crystal lattice.[5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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